Cas no 2172245-86-0 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2172245-86-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5825459
• PubChem ID: 165584223
• Update Time: 2025-06-30

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid
• EN300-1535732
• 2172245-86-0
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C25H28N2O6/c28-17(12-23(29)27-10-9-16(14-27)11-24(30)31)13-26-25(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,28H,9-15H2,(H,26,32)(H,30,31)
• InChI Key： FNYKYNJCRNRILW-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid

Research Brief on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid (CAS: 2172245-86-0)

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid (CAS: 2172245-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and hydroxybutanoyl-pyrrolidine-acetic acid backbone, is primarily utilized in peptide synthesis and drug development. Its unique structural features make it a valuable intermediate for the construction of complex bioactive peptides and small-molecule therapeutics.

Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the solid-phase peptide synthesis (SPPS) of antimicrobial peptides. The Fmoc group provides stability during synthesis, while the hydroxybutanoyl moiety enhances solubility and bioavailability. Researchers have successfully incorporated this compound into peptide sequences targeting bacterial cell membranes, demonstrating potent activity against multidrug-resistant pathogens.

In addition to its antimicrobial applications, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid has shown promise in cancer therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a linker in antibody-drug conjugates (ADCs). The compound's ability to form stable amide bonds with both antibodies and cytotoxic payloads, coupled with its favorable pharmacokinetic properties, positions it as a versatile tool for ADC development. Preclinical trials have reported enhanced tumor targeting and reduced off-target effects when this linker was employed.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been achieved. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing environmental impact. The process involves a novel catalytic system for the introduction of the hydroxybutanoyl group, followed by efficient Fmoc protection. These developments are expected to facilitate broader adoption of this compound in industrial-scale pharmaceutical manufacturing.

Looking forward, researchers anticipate expanding the applications of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpyrrolidin-3-yl}acetic acid in drug discovery. Its modular design allows for structural modifications that can be tailored to specific therapeutic needs. Current investigations are exploring its potential in neurodegenerative disease treatments, where its ability to cross the blood-brain barrier and modulate protein-protein interactions may prove valuable. As the compound continues to demonstrate versatility across multiple therapeutic areas, it remains a focal point of innovation in chemical biology and medicinal chemistry research.